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Compound of Interest

Compound Name: 5-Fluoropiperidin-3-ol

Cat. No.: B15261364

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount for laboratory safety and environmental protection.
This guide provides essential safety and logistical information for the proper disposal of 5-
Fluoropiperidin-3-ol, a fluorinated piperidine derivative.

l. Understanding the Hazards

While specific toxicological data for 5-Fluoropiperidin-3-ol is not readily available, its structure
as a fluorinated heterocyclic amine suggests that it should be handled as a hazardous
substance. The parent compound, piperidine, is classified as a flammable liquid that is toxic in
contact with skin and if inhaled, and causes severe skin burns and eye damage.[1][2][3][4]
Therefore, it is crucial to assume that 5-Fluoropiperidin-3-ol may exhibit similar hazardous
properties.

Il. Quantitative Data

Due to the limited availability of specific data for 5-Fluoropiperidin-3-ol, the following table
includes information for the closely related compound, 3-Hydroxypiperidine, to provide an
estimate of its physical and toxicological properties. It is important to handle 5-
Fluoropiperidin-3-ol with the assumption that its hazard profile is at least comparable to, and
potentially greater than, that of 3-Hydroxypiperidine due to the presence of the fluorine atom.
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Value (for 3-
Property L Data Source
Hydroxypiperidine)

Chemical Formula C5H11NO PubChem
Molecular Weight 101.15 g/mol PubChem
Appearance Not Available
Boiling Point Not Available
Melting Point Not Available

Skin Corrosion/Irritation
GHS Hazard Class ECHA C&L Inventory
Category 1B

H314: Causes severe skin
Hazard Statements ECHA C&L Inventory
burns and eye damage

Note: The data presented above is for 3-Hydroxypiperidine (CAS No. 6859-99-0) and should be
used as a surrogate for safety planning in the absence of specific data for 5-Fluoropiperidin-3-
ol.[5][6] For stereoisomers of 5-Fluoropiperidin-3-ol, the molecular formula is C5SH10FNO and
the molecular weight is 119.14 g/mol .[7]

lll. Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of 5-Fluoropiperidin-
3-ol waste.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE at all times when handling the waste, including:
o Chemical-resistant gloves (nitrile or neoprene)
o Safety goggles and a face shield
o Alab coat

2. Waste Segregation:
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**Crucially, all waste containing 5-Fluoropiperidin-3-ol must be segregated as halogenated
organic waste.

Do not mix this waste with non-halogenated organic waste, as this can complicate and
increase the cost of disposal.

Use a dedicated, clearly labeled waste container for 5-Fluoropiperidin-3-ol and its
contaminated materials.

. Waste Collection and Storage:

Collect all waste, including neat compound, solutions, and contaminated materials (e.g.,
pipette tips, gloves, absorbent paper), in a compatible and properly sealed container.

The container should be made of a material that is resistant to organic amines and
fluorinated compounds (e.g., high-density polyethylene - HDPE).

The container must be clearly labeled with "Hazardous Waste," the chemical name "5-
Fluoropiperidin-3-ol," and the appropriate hazard pictograms (e.g., corrosive, toxic).

Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials such as strong oxidizing agents and acids.

. Disposal Procedure:

Do not attempt to neutralize or treat the waste in the laboratory unless you are specifically
trained and equipped to do so.

The primary method for the disposal of fluorinated organic compounds is high-temperature
incineration in a specialized hazardous waste incinerator. This process ensures the complete
destruction of the compound.

Arrange for the collection of the hazardous waste by a licensed and certified environmental
waste management company.

Provide the waste management company with a detailed inventory of the waste, including
the Safety Data Sheet (SDS) for 5-Fluoropiperidin-3-ol if available, or for a closely related
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compound if not.

IV. Experimental Workflow for Disposal

The logical flow for the proper disposal of 5-Fluoropiperidin-3-ol is outlined in the diagram

below.

Disposal Workflow for 5-Fluoropiperidin-3-ol

Step 1: Don Personal
Protective Equipment (PPE)

i

Step 2: Segregate Waste as
'Halogenated Organic Waste'

i

Step 3: Collect in a Labeled,
Compatible Waste Container

i

Step 4: Store Securely in a
Designated Area

i

Step 5: Arrange for Pickup by a
Licensed Waste Disposal Service

i

Step 6: Transport to a Hazardous
Waste Incineration Facility
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Caption: Logical workflow for the safe disposal of 5-Fluoropiperidin-3-ol.

By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of 5-Fluoropiperidin-3-ol, thereby fostering a secure
research environment and maintaining regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

.
[ERN

. Piperidine | C5H11N | CID 8082 - PubChem [pubchem.ncbi.nim.nih.gov]

e 2. chemos.de [chemos.de]

¢ 3. carlroth.com [carlroth.com]

e 4. pentachemicals.eu [pentachemicals.eu]

e 5. fishersci.com [fishersci.com]

e 6. 3-Hydroxypiperidine | C5SH11NO | CID 23293 - PubChem [pubchem.ncbi.nim.nih.gov]
e 7.(3S,5S)-5-Fluoropiperidin-3-ol - Molwiki [molwiki.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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